BENGHE iy & i

Application Protocol for Scotchbond 2 in In Vitro
Shear Bond Strength Testing

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: scotchbond 2
CAS No.: 122392-71-6
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of the Scotchbond 2 dental
adhesive system in preparation for in vitro shear bond strength testing. The following
instructions are synthesized from historical product documentation and scientific literature to
ensure accurate and reproducible results.

Experimental Protocol: In Vitro Shear Bond Strength
Testing

This protocol outlines the necessary steps for preparing a substrate and applying Scotchbond

2 for shear bond strength evaluation.
1. Substrate Preparation:

¢ Tooth Selection: Use extracted, caries-free human or bovine teeth stored in a solution of
0.5% chloramine-T or thymol to prevent bacterial growth.
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Mounting: Embed the teeth in a suitable mounting medium, such as acrylic resin, in a
cylindrical mold, leaving the desired bonding surface exposed.

Surface Grinding: Create a flat enamel or dentin surface by grinding the exposed tooth
surface with a metallurgical grinder using a series of progressively finer grit silicon carbide
papers (e.g., 180, 400, and 600 grit) under water cooling. This will create a standardized
smear layer.

Cleaning: After grinding, rinse the surface thoroughly with distilled water to remove debris
and then dry with oil-free compressed air.

. Scotchbond 2 Application:

Etching:

o Apply a 35-37% phosphoric acid etchant (e.g., Scotchbond Etchant) to the prepared
enamel or dentin surface.[1]

o Leave the etchant in place for 15 seconds.[1]

o Rinse the surface thoroughly with a stream of water for 15 seconds.[1]

o Gently dry the surface with oil-free air, leaving the dentin visibly moist but not desiccated.
For enamel, the surface should appear frosty-white.

Priming (for Dentin):

o Apply one to two coats of Scotchbond 2 Dentin Primer to the etched dentin surface using
a microbrush.

o Gently air dry for 5 seconds to evaporate the solvent.

Adhesive Application:

o Apply a thin, uniform layer of Scotchbond 2 Adhesive to the etched enamel or primed
dentin surface.

o Gently thin the adhesive layer with a stream of oil-free air.
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e Light Curing:

o Light cure the adhesive layer for 20-30 seconds using a dental curing light with an output
of at least 500 mW/cmz.

3. Composite Buildup:

e Place a composite resin cylinder (e.g., 2.5 mm in diameter and 3 mm in height) onto the
cured adhesive layer using a mold.

 Light cure the composite resin according to the manufacturer's instructions, typically in
increments to ensure complete polymerization.

4. Specimen Storage:

» After the composite buildup, store the bonded specimens in distilled water at 37°C for 24
hours before testing.

5. Shear Bond Strength Testing:
e Mount the specimen in a universal testing machine.

o Apply a shear force to the base of the composite cylinder at a crosshead speed of 0.5
mm/minute until failure occurs.

e Record the force at which the bond fails and calculate the shear bond strength in
megapascals (MPa) by dividing the failure load by the bonded surface area.

Data Presentation

The following table summarizes in vivo shear bond strength data for Scotchbond 2 as reported
in a 1991 study.
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Mean Shear Bond

Substrate Tooth Type Dentin Depth
Strength (MPa)
Enamel Canine & Molar - 10-11
Dentin Cuspid Superficial & Middle 6-8
Not significantly
Dentin Cuspid Deep different from original
Scotchbond
Not significantly
Dentin Molar All depths different from original
Scotchbond

Data extracted from a 1991 in vivo study on dogs.[2]

Visualizations

Experimental Workflow for In Vitro Shear Bond Strength Testing
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Caption: Experimental workflow for in vitro shear bond strength testing using Scotchbond 2.

Scotchbond 2 System Components and Application Logic
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Caption: Logical relationship of Scotchbond 2 system components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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